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Compound of Interest

3-(Aminomethyl)-2-methyloxolan-
3-ol

cat. No.: B1528310

Compound Name:

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical information for the proper disposal of 3-
(Aminomethyl)-2-methyloxolan-3-ol, a chemical compound utilized by researchers,
scientists, and drug development professionals. The following procedural guidance is designed
to ensure the safe handling and disposal of this substance, minimizing risks to personnel and
the environment.

Due to the absence of a specific Safety Data Sheet (SDS) for 3-(Aminomethyl)-2-
methyloxolan-3-ol, this guidance is based on the known hazards of structurally similar
compounds, such as 3-(aminomethyl)tetrahydrofuran and 2-methyltetrahydrofuran. These
related substances are classified as flammable liquids that can cause skin and eye irritation.
Furthermore, tetrahydrofuran derivatives may form explosive peroxides upon exposure to air.
Therefore, it is imperative to handle this compound with extreme caution.

Hazard Profile and Safety Summary

The presumed hazard classification for 3-(Aminomethyl)-2-methyloxolan-3-ol is summarized
in the table below. This information is inferred from analogous compounds and should be
treated as a conservative estimate of the potential risks.
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Hazard Category

Classification Associated Risks

Physical Hazards

Flammable liquid and vapor.
Flammable Liquid (Presumed Keep away from heat, sparks,
Category 2 or 3) and open flames. May form

explosive peroxides.

Health Hazards

Skin Irritation (Presumed o
Causes skin irritation.
Category 2)

Eye Irritation (Presumed

Category 2)

Causes serious eye irritation.

Acute Toxicity (Potential)

May be harmful if swallowed or

inhaled.

Environmental Hazards

] Should not be released into
(Data not available) )
the environment.[1]

Experimental Protocol: Waste Disposal Procedure

The proper disposal of 3-(Aminomethyl)-2-methyloxolan-3-ol must be conducted in a

designated laboratory area, adhering to all institutional and local environmental regulations.

1. Personal Protective Equipment (PPE) Requirement:

o Wear appropriate PPE, including chemical-resistant gloves (nitrile rubber is recommended),

safety goggles, and a lab coat.

2. Waste Segregation and Collection:

e Do not dispose of this chemical down the drain.[2][3]

o Collect waste 3-(Aminomethyl)-2-methyloxolan-3-ol in a designated, properly labeled

hazardous waste container.

e The container must be made of a compatible material and have a secure screw cap.[4]
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o Label the waste container clearly as "Hazardous Waste: Flammable Organic Liquid, 3-
(Aminomethyl)-2-methyloxolan-3-ol".

» Store halogenated and non-halogenated solvent wastes separately if applicable to your
laboratory's waste streams.

3. Storage of Chemical Waste:

o Store the waste container in a designated Satellite Accumulation Area (SAA).[2][4]

o The SAA must be at or near the point of waste generation.[2]

o Ensure the container is kept tightly closed except when adding waste.[4][5]

o Store away from incompatible materials, such as strong oxidizing agents and acids.[1][6]
4. Disposal of Empty Containers:

o Empty containers that held 3-(Aminomethyl)-2-methyloxolan-3-ol must be triple-rinsed
with a suitable solvent (e.g., ethanol or acetone).

o Collect the rinsate as hazardous waste and add it to your flammable organic liquid waste
container.

 After triple-rinsing, deface the label on the empty container, and dispose of it according to
your institution's guidelines for non-hazardous laboratory glass or plastic.

5. Request for Waste Pickup:

o Once the waste container is full or has been in storage for the maximum allowable time
(typically up to one year, but check local regulations), arrange for its collection by your
institution's Environmental Health and Safety (EH&S) department or a licensed hazardous
waste disposal company.[2][4]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of 3-(Aminomethyl)-2-methyloxolan-3-ol.
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Satellite Accumulation Area

Step 5: Arrange for EH&S Pickup

End: Proper Disposal
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Caption: Disposal Workflow for 3-(Aminomethyl)-2-methyloxolan-3-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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